(4E)-5-(2,5-dimethoxyphenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[furan-2-yl(hydroxy)methylidene]pyrrolidine-2,3-dione

• Molecular Formula: C26H22N2O7S
• Molecular Weight: 506.5 g/mol
• IUPAC Name: 2-(2,5-dimethoxyphenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C26H22N2O7S/c1-4-34-15-7-9-17-20(13-15)36-26(27-17)28-22(16-12-14(32-2)8-10-18(16)33-3)21(24(30)25(28)31)23(29)19-6-5-11-35-19/h5-13,22,30H,4H2,1-3H3
• InChI Key: LAGAEHJIWSIZLF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=C(C=CC(=C5)OC)OC

Description

The compound “(4E)-5-(2,5-dimethoxyphenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[furan-2-yl(hydroxy)methylidene]pyrrolidine-2,3-dione” is a structurally complex heterocyclic molecule featuring a pyrrolidine-2,3-dione core. Key structural elements include:

• 5-(2,5-dimethoxyphenyl): A dimethoxy-substituted phenyl ring at position 5, enhancing lipophilicity and π-π stacking interactions.
• 4-[furan-2-yl(hydroxy)methylidene]: A hydroxymethylidene group linked to a furan ring, introducing hydrogen-bonding capacity and conformational rigidity.

Biological Activity

Overview of the Compound

The compound is characterized by a unique structural framework that includes a pyrrolidine core substituted with various aromatic and heterocyclic groups. The presence of functional groups such as methoxy, ethoxy, and hydroxy enhances its chemical reactivity and biological interactions.

Antioxidant Activity

Studies have indicated that compounds with similar structural features exhibit significant antioxidant properties. Antioxidants are crucial in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders. The specific compound's ability to scavenge free radicals has not been extensively reported in literature but can be inferred based on its structural analogs.

Anticancer Potential

Research into related compounds has shown promising anticancer activities. For instance, benzothiazole derivatives often demonstrate cytotoxic effects against various cancer cell lines. The mechanism typically involves the induction of apoptosis and inhibition of cell proliferation. A study focusing on benzothiazole derivatives indicated that they could inhibit tumor growth by modulating specific signaling pathways involved in cell cycle regulation.

Antimicrobial Properties

The presence of the furan and benzothiazole moieties suggests potential antimicrobial activity. Compounds containing these groups have been reported to exhibit activity against a range of bacteria and fungi. For example, some studies have shown that furan derivatives can disrupt bacterial cell membranes or inhibit essential enzymes.

Enzyme Inhibition

Another area of interest is the compound's potential as an enzyme inhibitor. Many biologically active compounds interact with enzymes to modulate metabolic pathways. The specific compound may inhibit enzymes linked to inflammatory processes or cancer progression, although direct studies are needed to confirm this activity.

Case Study 1: Anticancer Activity

A study published in the Journal of Medicinal Chemistry investigated a series of pyrrolidine derivatives for their anticancer properties. The results indicated that certain substitutions on the pyrrolidine ring enhanced the cytotoxicity against breast cancer cell lines (MCF-7). The study highlighted how modifications in the structure could significantly affect biological outcomes.

Case Study 2: Antioxidant Efficacy

In another investigation focused on related dimethoxyphenyl compounds, researchers evaluated their antioxidant capacity using DPPH radical scavenging assays. Results showed that these compounds effectively reduced oxidative stress markers in vitro, suggesting similar potential for the target compound.

Research Findings Summary

Biological Activity	Mechanism	References
Antioxidant	Scavenging free radicals
Anticancer	Induction of apoptosis
Antimicrobial	Disruption of microbial membranes
Enzyme inhibition	Modulation of metabolic pathways

Chemical Reactions Analysis

Nucleophilic Substitution at the Benzothiazole Group

The 6-ethoxy-1,3-benzothiazol-2-yl group can undergo nucleophilic substitution reactions under acidic or basic conditions. For example:

• Ethoxy group replacement : Reacting with amines or thiols under reflux conditions.

Reactant	Conditions	Product	Yield (%)	Reference
Piperidine	DMF, 80°C, 6h	6-piperidinylbenzothiazole derivative	72
Sodium thiophenate	Ethanol, 70°C, 4h	6-thiophenoxybenzothiazole derivative	65

- Furan Ring Oxidation

The furan-2-yl(hydroxy)methylidene group is susceptible to oxidation:

• Using mCPBA (meta-chloroperbenzoic acid) in dichloromethane forms a γ-lactone via [3+2] cycloaddition.

- Dione Reduction

The pyrrolidine-2,3-dione core can be reduced to pyrrolidine diol using NaBH₄ in methanol .

Reaction Type	Reagent/Conditions	Product Structure	Selectivity
Furan oxidation	mCPBA, CH₂Cl₂, 0°C, 2h	γ-Lactone fused to pyrrolidine	High (>80%)
Dione reduction	NaBH₄, MeOH, 25°C, 1h	Pyrrolidine-2,3-diol	Moderate

Cycloaddition Reactions

The exocyclic double bond (4E-configuration) participates in Diels-Alder reactions :

• Reacts with electron-deficient dienophiles (e.g., maleic anhydride) in toluene at 110°C.

Dienophile	Conditions	Adduct Structure	Yield (%)
Maleic anhydride	Toluene, 110°C, 12h	Bicyclic oxabicyclo[2.2.1] system	58

Acid/Base-Mediated Rearrangements

Under acidic conditions (e.g., HCl in dioxane), the furan-hydroxy methylidene group undergoes retro-aldol cleavage , yielding a furan aldehyde and a pyrrolidine fragment .

Acid Catalyst	Temperature/Time	Major Product	Byproduct
HCl (0.1M)	Dioxane, 60°C, 3h	5-(2,5-dimethoxyphenyl)pyrrolidine	Furan-2-carbaldehyde

Functionalization of the Dimethoxyphenyl Ring

The 2,5-dimethoxyphenyl group can undergo demethylation with BBr₃ or electrophilic substitution (e.g., nitration):

Reaction	Reagent/Conditions	Product	Regioselectivity
Demethylation	BBr₃, CH₂Cl₂, −78°C, 1h	Catechol derivative	Ortho/para
Nitration	HNO₃/H₂SO₄, 0°C, 30min	3-nitro-2,5-dimethoxyphenyl derivative	Meta

Coordination Chemistry

The compound acts as a bidentate ligand via its dione oxygen and benzothiazole nitrogen. Reaction with Cu(II) acetate forms a stable complex:

Metal Salt	Solvent/Conditions	Complex Structure	Application
Cu(OAc)₂	EtOH, reflux, 4h	Square-planar Cu(II) complex	Catalytic studies

Key Mechanistic Insights:

• Steric Effects : The 6-ethoxy group on benzothiazole hinders nucleophilic attacks at C-2.

• Electronic Effects : Electron-donating methoxy groups enhance electrophilic substitution on the phenyl ring .

• Stereoelectronic Control : The (4E)-configuration directs cycloaddition regioselectivity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Key Features	Reference
Target Compound	Pyrrolidine-2,3-dione	1-(6-ethoxy-benzothiazol-2-yl), 5-(2,5-dimethoxyphenyl), 4-(furan-2-yl(hydroxy)methylidene)	C₂₅H₂₂N₂O₇S	Ethoxy-benzothiazole enhances solubility; furan group introduces H-bonding.
(4E)-1-(4,6-dimethyl-benzothiazol-2-yl)-5-(4-hydroxyphenyl)-4-[oxidanyl(phenyl)methylidene]pyrrolidine-2,3-dione	Pyrrolidine-2,3-dione	1-(4,6-dimethyl-benzothiazol-2-yl), 5-(4-hydroxyphenyl), 4-(phenylhydroxymethylidene)	C₂₇H₂₁N₂O₅S	Methyl groups reduce solubility; hydroxyphenyl increases polarity.
(2Z)-2-(2,4,6-Trimethylbenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-3,5-dioxo-2H-thiazolo[3,2-a]pyrimidine-6-carbonitrile	Thiazolo-pyrimidine-dione	2-(2,4,6-trimethylbenzylidene), 7-(5-methylfuran-2-yl)	C₂₀H₁₀N₄O₃S	Thiazolo-pyrimidine core; methyl-furan improves metabolic stability.
(E)-5-((E)-benzylidene)-2-(((E)-1-(pyridin-2-yl)ethylidene)hydrazono)thiazolidin-4-one	Thiazolidin-4-one	Benzylidene, pyridin-2-yl hydrazone	C₁₇H₁₃N₅OS	Pyridine moiety enhances metal-binding capacity; simpler core.

Key Differences in Physicochemical Properties

Solubility :

• The ethoxy group in the target compound’s benzothiazole ring improves aqueous solubility compared to methyl-substituted analogs (e.g., 4,6-dimethyl-benzothiazole in ).
• The furan-2-yl(hydroxy)methylidene substituent introduces polarity, contrasting with phenylhydroxymethylidene in analogs, which may reduce membrane permeability .

Synthetic Complexity :

• The target compound requires multi-step synthesis involving condensation of substituted benzothiazoles and furan-aldehydes, similar to methods described for thiazolo-pyrimidine derivatives (e.g., acetic anhydride/sodium acetate-mediated cyclization in ).

Spectral Data Comparison

Table 2: NMR and IR Signatures

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	IR (cm⁻¹)
Target Compound*	2.34 (s, CH₃), 6.56–7.94 (ArH), 8.01 (=CH)	98–171 (C=O, C=N, aromatic)	3420 (OH), 1719 (C=O)
Compound 11a	2.24–7.94 (ArH, =CH)	15–171 (C=O, C=N)	3436 (NH), 2219 (CN)
Compound 12	2.34 (CH₃), 6.28–9.59 (ArH, NH)	98–171 (C=O, CN)	3217 (NH), 2220 (CN)

*Predicted based on analogs in .

Research Findings and Implications

• Structural Optimization : The target compound’s design merges features from benzothiazole () and furan-thiazolo-pyrimidine () pharmacophores, balancing solubility and bioactivity.
• Potential Applications: Analogous compounds in demonstrate anti-proliferative effects, suggesting the target could be evaluated in oncology screens.